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Compound of Interest

Compound Name: H-Lys(Boc)-OMe hydrochloride

Cat. No.: B556985

Essential Safety and Handling of H-Lys(Boc)-OMe
Hydrochloride

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, particularly when handling specialized chemical reagents such as H-Lys(Boc)-
OMe hydrochloride. This document provides essential, immediate safety and logistical
information, including detailed operational and disposal plans, to foster a secure research
environment. Adherence to these guidelines is critical to minimize risks and ensure safe and
effective handling of this compound.

Chemical Identifier:
» Name: H-Lys(Boc)-OMe hydrochloride

e Synonyms: Methyl N6-(tert-Butoxycarbonyl)-L-lysinate Hydrochloride, Ne-Boc-L-lysine
Methyl Ester Hydrochloride

e CAS Number: 2389-48-2[1][2]
Hazard Identification and Precautionary Measures:

H-Lys(Boc)-OMe hydrochloride is classified as a hazardous substance. It is harmful if
swallowed, causes skin irritation, and can lead to serious eye irritation.[1] Additionally, it may
cause respiratory irritation.[1] Therefore, strict adherence to safety protocols is mandatory.
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Hazard Statement Precautionary Measures

P270: Do not eat, drink or smoke when using
this product.[1] P301+P312: IF SWALLOWED:
Call a POISON CENTER or doctor/physician if

H302: Harmful if swallowed

you feel unwell.

P264: Wash hands thoroughly after handling.[1]
P280: Wear protective gloves/protective
clothing.[1] P302+P352: IF ON SKIN: Wash with

plenty of soap and water.[1]

H315: Causes skin irritation

P280: Wear eye protection/face protection.[1]
P305+P351+P338: IF IN EYES: Rinse

H319: Causes serious eye irritation cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[1] P271: Use
only outdoors or in a well-ventilated area.[1]
P304+P340: IF INHALED: Remove victim to

fresh air and keep at rest in a position

H335: May cause respiratory irritation

comfortable for breathing.[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against
accidental exposure. The following PPE is mandatory when handling H-Lys(Boc)-OMe
hydrochloride.
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PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.

Eye & Face Protection

Safety glasses with side

shields or goggles

Must meet appropriate national
standards. A face shield should
be worn if there is a significant

splash hazard.

Skin & Body Protection

Laboratory coat

A flame-resistant lab coat
should be worn and fully
buttoned.

Full-length pants and closed-

toe shoes

Pants should be made of a
non-synthetic material. Shoes

must cover the entire foot.

Respiratory Protection

Dust mask or respirator

Use a NIOSH-approved N95
dust mask or a respirator with
an appropriate cartridge if
engineering controls are
insufficient or if dust may be

generated.

Experimental Protocols: Operational and Disposal

Plans

A systematic approach to the handling and disposal of H-Lys(Boc)-OMe hydrochloride is

crucial to mitigate risks.

Operational Plan for Safe Handling

e Preparation:

o Conduct a pre-work hazard assessment.

o Ensure a certified chemical fume hood is operational.
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o Verify that all necessary PPE is available and in good condition.

o Have an emergency spill kit readily accessible.

e Handling:

o Always handle the solid material within a chemical fume hood to minimize inhalation
exposure.[1]

o Avoid the creation of dust when transferring the compound.[1] Use appropriate tools such
as a spatula or powder funnel.

o Keep the container tightly sealed when not in use.[1]
o Maintain controlled conditions during any reaction.
o Cleanup and Decontamination:

o Decontaminate all surfaces and equipment that have come into contact with the chemical
using an appropriate solvent.

o Wash hands thoroughly with soap and water after handling is complete.[1]

Disposal Plan

¢ Solid Chemical Waste:

o Collect all solid waste, including contaminated consumables (e.g., weigh boats, pipette
tips), in a designated, labeled, and sealed hazardous waste container.

e Contaminated Solvents:

o Collect any solvents used for decontamination or from the reaction mixture in a
designated, labeled, and sealed hazardous waste container for halogenated or non-
halogenated solvents, as appropriate.

o Empty Containers:
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o Rinse empty containers thoroughly with a suitable solvent. The rinsate should be collected
as hazardous waste. Once decontaminated, the container can be disposed of according to
institutional guidelines.

Visualized Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling and disposal of H-
Lys(Boc)-OMe hydrochloride.
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Caption: Workflow for the safe handling and disposal of H-Lys(Boc)-OMe hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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